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Compound of Interest

Compound Name: RP107

Cat. No.: B1665715 Get Quote

Providing accurate and safe disposal procedures for the substance identified as "RP107" is not

possible at this time due to significant ambiguity in the available information. Searches for

"RP107" have yielded multiple, distinct chemical products and substances, each with different

handling and disposal requirements. It is crucial to correctly identify the specific substance in

question to ensure the safety of researchers, scientists, and drug development professionals,

and to maintain regulatory compliance.

Initial research has identified several different products designated as "RP107," including:

A pyrrolo-pyrazine compound: A cell-permeable inhibitor of cyclin-dependent kinases used in

biochemical research.[1]

Reactive Orange 107: A golden yellow dye used for laboratory and analytical purposes.[2]

ANTICORIT RP 4107 LV: A rust-preventive oil, which is a mixture of severely refined base

oils and additives.

Type RP™ Rapid Power Electrical Cleaner: A flammable electrical cleaner and degreaser.[3]

United 107 Aerosol Safety Solvent: A hazardous aerosol solvent.[4]

Roland RP107: A digital piano, for which disposal would involve electronic waste procedures.

[5]
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The disposal procedures for these substances are fundamentally different and mishandling

could lead to serious safety incidents, environmental contamination, and legal penalties. For

instance, the disposal of a biochemical reagent would be governed by regulations for chemical

laboratory waste, while a rust-preventive oil would likely be classified as industrial waste, and

an aerosol solvent would have specific protocols due to its flammability and pressurized

container.

To receive accurate and actionable disposal procedures, please provide a more specific

identifier for the "RP107" substance you are working with. The most helpful identifiers include:

CAS (Chemical Abstracts Service) Number: This is a unique numerical identifier assigned to

every chemical substance.

Full Product Name and Manufacturer: The complete name of the product and the company

that produced it can help in locating the specific Safety Data Sheet (SDS).

Chemical Formula or Structure: For a pure compound, the chemical formula or a structural

representation can aid in unambiguous identification.

Once a specific substance is identified, a detailed and accurate disposal plan can be provided,

including quantitative data on concentration limits, pH requirements, and step-by-step

procedural guidance to ensure the safety of all personnel and the protection of the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guidance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665715#rp107-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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